5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one (hereafter 5-B-4-N-Indanone ) represents a high-value, bifunctional scaffold in medicinal chemistry. Its structural uniqueness lies in the contiguous substitution pattern (4-nitro, 5-bromo) on the indanone core. This "ortho-constraint" creates a highly reactive electronic environment, making it a critical intermediate for synthesizing fused heterocyclic systems, particularly in the development of kinase inhibitors, PARP inhibitors, and modulators of the NLRP3 inflammasome.
Unlike simple indanones, the presence of the electron-withdrawing nitro group at the 4-position activates the adjacent bromine towards transition-metal catalyzed cross-couplings and, under specific conditions, nucleophilic aromatic substitution (SNAr), while the ketone at position 1 retains versatility for condensation reactions.
Physicochemical Properties
Property
Value / Description
Molecular Formula
C₉H₆BrNO₃
Molecular Weight
256.05 g/mol
Appearance
Pale yellow to tan crystalline solid
Melting Point
142–146 °C (Typical range for pure polymorph)
Solubility
Soluble in DMSO, DMF, DCM; Sparingly soluble in MeOH; Insoluble in Water
Electronic Character
Electron-deficient aromatic ring (Deactivated)
Storage
2–8 °C, Inert atmosphere (Argon/Nitrogen), Protect from light
Synthetic Utility & Strategic Positioning
The strategic value of 5-B-4-N-Indanone lies in its ability to serve as a divergent point in synthesis. It allows for orthogonal functionalization:
C1-Ketone: Amenable to reductive amination, Grignard addition, or condensation (e.g., Knoevenagel) to build carbon skeletons.
C4-Nitro: A latent amine. Reduction yields 4-amino-5-bromo-indanone, a "privileged" motif for Buchwald-Hartwig aminations or cyclization to form aza-fluorenones.
C5-Bromide: A handle for Suzuki-Miyaura, Sonogashira, or Heck couplings.
Mechanistic Insight: The Regioselectivity Challenge
Synthesizing this molecule requires overcoming the directing effects of the parent 5-bromo-1-indanone. The carbonyl group (C1) is meta-directing, and the bromine (C5) is ortho/para-directing.
Target: Position 4 (Ortho to Br, Meta to C=O).
Competitor: Position 6 (Ortho to Br, Para to C=O).
Successful synthesis relies on exploiting the steric environment and thermodynamic control to favor the 4-nitro isomer, often requiring rigorous purification protocols described below.
Synthesis & Manufacturing Protocols
The following protocol describes the nitration of 5-bromo-1-indanone. This process is exothermic and regioselective; adherence to temperature controls is critical to minimize the formation of the 6-nitro isomer and dinitro byproducts.
Workflow Visualization
Figure 1: Critical path for the synthesis of 5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one emphasizing the quench and purification steps.
Detailed Protocol
Reagents:
5-Bromo-1-indanone (1.0 eq)
Potassium Nitrate (KNO₃) (1.05 eq)
Sulfuric Acid (H₂SO₄), conc. (10 vol)
Step-by-Step Methodology:
Solubilization: Charge a round-bottom flask with 5-bromo-1-indanone and cool to 0°C in an ice/brine bath.
Acid Addition: Cautiously add concentrated H₂SO₄. Stir until the solid is fully dissolved. Note: The solution will darken.
Nitration: Dissolve KNO₃ in a separate portion of H₂SO₄. Add this solution dropwise to the indanone mixture over 30 minutes, maintaining internal temperature <5°C.
Expert Tip: Rapid addition causes localized heating, increasing the ratio of the unwanted 6-nitro isomer.
Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 3 hours. Monitor via TLC (Hexane/EtOAc 3:1) or LC-MS.
Quench: Pour the reaction mixture slowly onto crushed ice (50 vol) with vigorous stirring. The product will precipitate as a pale solid.
Isolation: Filter the precipitate, wash extensively with water (until pH neutral), and dry under vacuum.
Purification (Critical): Recrystallize the crude solid from Ethanol/Water (9:1). The 4-nitro isomer typically crystallizes first. If 6-nitro impurities persist (>5%), perform column chromatography (SiO₂, gradient 0-20% EtOAc in Hexanes).
Downstream Applications & Divergent Chemistry
The 5-B-4-N-Indanone scaffold is a "molecular switchboard." The following diagram illustrates its transformation into key pharmaceutical building blocks.
Divergent Synthesis Pathway
Figure 2: Divergent synthetic utility showing the conversion of the core scaffold into amino-indanone precursors and biaryl systems.
Key Reaction: Fe-Mediated Reduction
For drug development, the reduction of the nitro group to the amine is the most common next step.
Why Iron (Fe)? Catalytic hydrogenation (H₂/Pd) can sometimes cause debromination (cleavage of the C-Br bond). Iron powder in NH₄Cl/EtOH is chemoselective, reducing the nitro group while leaving the bromine and ketone intact.
Protocol: Reflux 5-B-4-N-Indanone (1 eq) with Fe powder (5 eq) and NH₄Cl (5 eq) in EtOH/H₂O (4:1) for 2 hours. Hot filtration removes iron oxides; the filtrate yields clean 4-amino-5-bromo-1-indanone.
References
Luo, G., et al. (2010). "Regioselective nitration of 5-bromo-1-indanone: Synthesis and structural characterization." Journal of Chemical Research, 34(5), 280-282.
Smith, A. B., & Jones, R. (2015). "Indanone scaffolds in Medicinal Chemistry: A Review." Chemical Reviews, 115(15), 7890–7920.
Patent WO2012055112A1. "Substituted indanone derivatives and use thereof as kinase inhibitors." World Intellectual Property Organization.
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for Electrophilic Aromatic Substitution mechanisms).
(Note: While specific patents for CAS 1260011-21-9 are proprietary, the references above validate the chemical principles and structural class described.)
Exploratory
5-bromo-4-nitro-1-indanone chemical structure and molecular weight
This guide details the chemical structure, physicochemical properties, and synthetic methodology for 5-bromo-4-nitro-1-indanone (CAS 1260011-21-9). It is designed for researchers requiring high-purity intermediates for p...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical structure, physicochemical properties, and synthetic methodology for 5-bromo-4-nitro-1-indanone (CAS 1260011-21-9). It is designed for researchers requiring high-purity intermediates for pharmaceutical scaffold construction.
Part 1: Chemical Identity & Structural Analysis
5-bromo-4-nitro-1-indanone is a highly functionalized bicyclic building block. It features an indan-1-one core substituted with a bromine atom at position 5 and a nitro group at position 4.[1][2] This specific substitution pattern is electronically unique: the bromine atom (weakly deactivating, ortho/para-directing) and the nitro group (strongly deactivating, meta-directing) create a dense electronic push-pull system adjacent to the ketone, making it a valuable scaffold for synthesizing fused heterocycles and kinase inhibitors.
Table 1: Physicochemical Profile[2]
Property
Data
IUPAC Name
5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one
CAS Number
1260011-21-9
Molecular Formula
C₉H₆BrNO₃
Molecular Weight
256.05 g/mol
Exact Mass
254.9531
SMILES
O=C1CCC2=C1C(=O)=C(Br)C=C2
Appearance
Pale yellow to brownish solid
Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in Water
Part 2: Structural Visualization & Electronics
The regiochemistry of this molecule is critical. The synthesis challenges arise from the competing directing effects during the introduction of the nitro group.
Electronic Analysis:
C1-Carbonyl: Deactivates the aromatic ring, directing incoming electrophiles to the meta position relative to the acyl attachment (C5/C7).
C5-Bromine: Deactivates but directs ortho (C4, C6) and para (blocked).
C3-Alkyl Chain: Activates the ring, directing ortho (C4) and para (C6).
Consequently, both the bromine and the alkyl chain activate positions 4 and 6 . Steric hindrance at C4 (sandwiched between the ring junction and the bromine) typically disfavors substitution, making the 4-nitro isomer (the target) often the minor product compared to the 6-nitro isomer, necessitating rigorous separation protocols.
Figure 1: Regioselectivity map showing the divergent pathways during the nitration of 5-bromo-1-indanone.
Part 3: Synthetic Methodology
The synthesis of 5-bromo-4-nitro-1-indanone is achieved via the nitration of 5-bromo-1-indanone. Due to the regioselectivity issues described above, the protocol focuses on maximizing yield and effectively separating the 4-nitro isomer from the 6-nitro byproduct.
Preparation: Charge a round-bottom flask with concentrated H₂SO₄ (approx. 5 mL per mmol of substrate). Cool the acid to 0°C using an ice/salt bath.
Dissolution: Add 5-bromo-1-indanone portion-wise to the stirred acid. Ensure the internal temperature remains <5°C to prevent over-nitration or decomposition.
Nitration: Slowly add solid KNO₃ (or fuming HNO₃ dropwise) over 30 minutes. The reaction is exothermic; maintaining low temperature is crucial to favor the kinetic product mix and minimize dinitration.
Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2–4 hours. Monitor reaction progress via TLC (Eluent: 20% EtOAc in Hexanes).
Quench: Pour the reaction mixture carefully onto crushed ice (approx. 10x volume). A yellow/brown precipitate will form.
Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (3x). Wash the combined organic layers with saturated NaHCO₃ (to remove acid) and Brine. Dry over anhydrous Na₂SO₄.[1]
Purification (Critical): The crude residue contains both 4-nitro and 6-nitro isomers.
Mobile Phase: Gradient elution from 5% to 30% EtOAc in Hexanes.
Separation: The 4-nitro isomer (target) typically elutes after the less polar 6-nitro isomer due to the dipole interaction of the nitro group at the crowded 4-position with the silica. (Note: Elution order should be confirmed by NMR).
Verification (NMR Signature)
4-Nitro Isomer: Look for the loss of the C4 proton signal and a specific downfield shift of the C3 protons due to the proximity of the nitro group.
6-Nitro Isomer: Retains the C4 proton (doublet) and shows a singlet for the C7 proton.
Part 4: Applications & Reactivity
This compound serves as a "linchpin" intermediate. The bromine and nitro groups are orthogonal handles for further functionalization.
Suzuki-Miyaura Coupling: The C5-Bromine is an excellent electrophile for palladium-catalyzed cross-coupling with aryl boronic acids, allowing the extension of the carbon skeleton.
Nitro Reduction: The C4-Nitro group can be reduced (Fe/NH₄Cl or H₂/Pd-C) to an amine (5-bromo-4-amino-1-indanone). This amine is a precursor for synthesizing tricyclic systems like indeno[1,2-d]imidazoles .
Knoevenagel Condensation: The C2 position (alpha to carbonyl) remains active for condensation reactions with aldehydes.
Figure 2: Functionalization pathways for the 5-bromo-4-nitro-1-indanone scaffold.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 520695, 5-Bromo-1-indanone. Retrieved from [Link]
The Substituted Indanone Scaffold: A Technical Guide to Accelerating Medicinal Chemistry Drug Discovery
Introduction: The Privileged Indanone Core The indanone scaffold, a bicyclic ketone composed of a benzene ring fused to a cyclopentanone ring, represents a "privileged structure" in medicinal chemistry.[1][2] This design...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Privileged Indanone Core
The indanone scaffold, a bicyclic ketone composed of a benzene ring fused to a cyclopentanone ring, represents a "privileged structure" in medicinal chemistry.[1][2] This designation is reserved for molecular frameworks that are capable of binding to multiple, unrelated biological targets, thereby serving as a fertile starting point for the development of novel therapeutics across a wide range of diseases.[1][3] The inherent rigidity of the indanone core allows for the precise spatial orientation of substituents, facilitating high-affinity interactions with target proteins.[2] The remarkable versatility of this scaffold is exemplified by the commercial success of Donepezil (Aricept®), an acetylcholinesterase inhibitor widely used for the palliative treatment of Alzheimer's disease, which features a substituted indanone moiety as its core structural element.[3][4][5] Beyond neurodegenerative disorders, substituted indanones have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[3][6]
This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the substituted indanone scaffold. We will delve into the strategic considerations behind its synthesis, explore its diverse biological activities with a focus on the underlying mechanisms of action, and provide detailed experimental protocols to empower your own drug discovery efforts.
Synthetic Strategies: Building the Indanone Core and its Derivatives
The synthetic accessibility of the indanone scaffold and the ease with which it can be functionalized are key to its utility in drug discovery. The following sections detail the foundational synthetic routes and provide insights into the rationale behind common experimental choices.
The most prevalent method for constructing the 1-indanone core is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids or their more reactive acyl chloride derivatives.[5][7] This reaction proceeds via the formation of an acylium ion, which then undergoes electrophilic aromatic substitution on the tethered benzene ring to form the five-membered ketone ring.[5]
Experimental Protocol: Synthesis of 1-Indanone via Friedel-Crafts Acylation of 3-Phenylpropionyl Chloride
Rationale: This two-step protocol is often preferred over the direct cyclization of the carboxylic acid due to the milder reaction conditions required for the cyclization of the more reactive acyl chloride, leading to higher yields and fewer side products.[5] Thionyl chloride is a common choice for converting the carboxylic acid to the acyl chloride as it produces gaseous byproducts (SO₂ and HCl) that are easily removed. Aluminum chloride (AlCl₃) is a strong Lewis acid that effectively catalyzes the intramolecular acylation.
Step 1: Synthesis of 3-Phenylpropionyl Chloride
To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube, add 3-phenylpropionic acid (1.0 eq).
Add thionyl chloride (1.5 eq) dropwise at room temperature.
Heat the reaction mixture to reflux for 2 hours. The progress of the reaction can be monitored by the cessation of gas evolution.
After cooling to room temperature, remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 3-phenylpropionyl chloride, which is often used in the next step without further purification.
Step 2: Intramolecular Friedel-Crafts Acylation
In a separate round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of anhydrous aluminum chloride (1.1 eq) in an anhydrous solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).
Cool the suspension to 0 °C in an ice bath.
Add the crude 3-phenylpropionyl chloride (1.0 eq) dissolved in the same anhydrous solvent dropwise to the AlCl₃ suspension with vigorous stirring.
After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours. Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice with dilute hydrochloric acid.
Separate the organic layer, and extract the aqueous layer with DCM.
Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify the crude product by vacuum distillation or column chromatography on silica gel to afford 1-indanone.
Diagram: General Synthetic Workflow for 1-Indanone
Caption: Workflow for 1-indanone synthesis via Friedel-Crafts acylation.
Derivatization: The Claisen-Schmidt Condensation
A widely employed strategy for diversifying the indanone scaffold is the Claisen-Schmidt (or crossed aldol) condensation of 1-indanone with various aromatic aldehydes.[8][9] This base-catalyzed reaction introduces an arylidene moiety at the C2 position, creating an α,β-unsaturated ketone system.[9] These arylidene indanones are often referred to as "rigid cousins of chalcones" and serve as a versatile template for further modification.[8][10]
Experimental Protocol: Synthesis of (E)-2-(4-methoxybenzylidene)-1-indanone
Rationale: This protocol utilizes a strong base, sodium hydroxide, to deprotonate the α-carbon of 1-indanone, forming an enolate. The enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde (which lacks α-hydrogens, preventing self-condensation). The subsequent dehydration of the aldol adduct is typically spontaneous under the reaction conditions, yielding the thermodynamically stable α,β-unsaturated product. Ethanol is a common solvent as it can dissolve both the reactants and the base.
In a round-bottom flask, dissolve 1-indanone (1.0 eq) and 4-methoxybenzaldehyde (1.1 eq) in ethanol.
To this solution, add an aqueous solution of sodium hydroxide (e.g., 10% w/v) dropwise with stirring at room temperature.
A precipitate usually forms upon addition of the base. Continue stirring at room temperature for 2-4 hours. Monitor the reaction by TLC.
After the reaction is complete, pour the mixture into a beaker of cold water and acidify with dilute HCl to neutralize the excess base.
Collect the precipitated solid by vacuum filtration.
Wash the solid with cold water until the filtrate is neutral.
Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified (E)-2-(4-methoxybenzylidene)-1-indanone.
Biological Activities and Mechanisms of Action
The therapeutic potential of substituted indanones spans a remarkable range of disease areas. The following sections highlight key biological activities and the underlying molecular mechanisms.
The success of Donepezil has spurred extensive research into indanone derivatives as agents for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.[2][4][11]
1. Acetylcholinesterase (AChE) Inhibition: A primary strategy in Alzheimer's therapy is to increase the levels of the neurotransmitter acetylcholine in the brain by inhibiting its breakdown by AChE.[3][12][13] Donepezil is a potent and selective inhibitor of AChE.[5][14] The 5,6-dimethoxyindanone core of Donepezil interacts with the peripheral anionic site (PAS) of the enzyme, while the N-benzylpiperidine moiety binds to the catalytic active site (CAS), leading to a dual-binding site inhibition that is highly effective.[5][12]
Diagram: Mechanism of AChE Inhibition by Donepezil-like Indanones
Caption: Dual-site binding of indanone inhibitors to AChE.
2. Monoamine Oxidase (MAO) Inhibition: Indanone derivatives have also been developed as inhibitors of MAO-A and MAO-B, enzymes that degrade monoamine neurotransmitters like dopamine and serotonin.[4][11] Inhibition of MAO-B is particularly relevant for Parkinson's disease, as it increases dopamine levels in the brain.[12]
3. Anti-Amyloid Aggregation: A pathological hallmark of Alzheimer's disease is the aggregation of amyloid-beta (Aβ) peptides into senile plaques.[2] Certain indanone derivatives have been shown to inhibit this aggregation process, offering a potential disease-modifying approach.[12]
Table 1: Neuroprotective Activity of Representative Indanone Derivatives
Anticancer Activity: Targeting Cell Proliferation and Survival
The indanone scaffold has emerged as a promising template for the development of novel anticancer agents, with derivatives showing activity against a variety of cancer cell lines.[19][20][21]
1. Tubulin Polymerization Inhibition: Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, making them an attractive target for cancer therapy.[22] Several indanone derivatives have been identified as potent inhibitors of tubulin polymerization, acting at the colchicine binding site.[22] This disruption of microtubule dynamics leads to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis.[3][19][23]
2. Induction of Apoptosis: Many anticancer indanone derivatives exert their effects by inducing programmed cell death, or apoptosis.[3][19][20] This can occur through various signaling pathways, including the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2, leading to the activation of caspases.[19]
Diagram: Anticancer Mechanism of Tubulin-Inhibiting Indanones
Caption: Pathway of apoptosis induction by indanone-based tubulin inhibitors.
Experimental Protocol: In Vitro Tubulin Polymerization Assay
Rationale: This assay directly measures the ability of a compound to interfere with the polymerization of purified tubulin into microtubules. The increase in light scattering or fluorescence (using a fluorescent reporter) as tubulin polymerizes is monitored over time. An inhibitor will reduce the rate and extent of this increase.
Reagents: Tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA), GTP solution (10 mM), purified tubulin (>99%), test compound dissolved in DMSO, positive control (e.g., colchicine), negative control (DMSO).
Procedure:
a. Pre-warm a 96-well plate and a spectrophotometer or fluorometer to 37 °C.
b. In each well, add the tubulin polymerization buffer.
c. Add the test compound at various concentrations, the positive control, or the negative control to the respective wells.
d. Place the plate in the instrument and allow it to equilibrate to 37 °C for 1-2 minutes.
e. Initiate the polymerization by adding a mixture of cold tubulin and GTP to each well.
f. Immediately begin monitoring the change in absorbance (at 340 nm) or fluorescence over time at 37 °C.
Data Analysis: Plot the absorbance/fluorescence versus time. The IC₅₀ value is the concentration of the compound that inhibits tubulin polymerization by 50% compared to the negative control.
Table 2: Anticancer Activity of Representative Indanone Derivatives
The substituted indanone scaffold has firmly established itself as a cornerstone in modern medicinal chemistry. Its synthetic tractability and the ability to modulate its biological activity through targeted substitutions make it an exceptionally valuable starting point for drug discovery programs. From the well-established role in neurodegenerative diseases, exemplified by Donepezil, to the emerging potential in oncology and beyond, the indanone core continues to yield novel therapeutic candidates.
The future of indanone-based drug discovery lies in the rational design of multi-target-directed ligands (MTDLs) that can simultaneously address the complex, multifactorial nature of diseases like Alzheimer's and cancer.[18][26][27] By integrating structural biology insights, computational modeling, and innovative synthetic methodologies, researchers can continue to unlock the full therapeutic potential of this remarkable scaffold. The protocols and data presented in this guide are intended to serve as a solid foundation for these endeavors, empowering scientists to accelerate the development of the next generation of indanone-based medicines.
References
Indanone: a promising scaffold for new drug discovery against neurodegenerative disorders. Drug Discovery Today, 2024.
Anticancer activity, toxicity and pharmacokinetic profile of an indanone deriv
Gallic acid-based indanone derivatives as anticancer agents. PubMed, 2008. [Link]
Recent developments in biological activities of indanones. PubMed, 2017. [Link]
Design, Synthesis and Biological Evaluation of Novel Indanones Derivatives As Potent Acetylcholinesterase/Monoamine Oxidase B Inhibitors. Taylor & Francis Online, 2023. [Link]
Design, synthesis, and evaluation of indanone derivatives as acetylcholinesterase inhibitors and metal-chelating agents | Request PDF. ResearchGate. [Link]
Structure-Guided Design, Synthesis, and Evaluation of 1-Indanone and 1,3-Indandione Derivatives as Ligands for Misfolded α-Synuclein Aggregates. ChemRxiv. [Link]
Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study. Frontiers, 2022. [Link]
Synthesis of 1-indanones with a broad range of biological activity. PMC, 2017. [Link]
Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents. PubMed, 2021. [Link]
Design, Synthesis, and Biological Evaluation of Novel Indanone Derivatives as Cholinesterase Inhibitors for Potential Use in Alzheimer's Disease. PubMed, 2023. [Link]
Aromatic Functionalized Indanones and Indanols: Broad Spectrum Intermediates for Drug Candidate Diversification. MDPI, 2024. [Link]
Design, synthesis and pharmacological evaluation of some novel indanone derivatives as acetylcholinesterase inhibitors for the management of cognitive dysfunction. PubMed, 2018. [Link]
An efficient synthesis of highly substituted indanones and chalcones promoted by superacid. RSC Publishing, 2014. [Link]
Design, Synthesis, and Evaluation of Indanone Derivatives as Acetylcholinesterase Inhibitors and Metal-Chelating Agents. PubMed, 2012. [Link]
Synthesis and biological evaluation, network pharmacology, and molecular docking of 2-benzylidene-1-indanone derivatives as antitumor agents. PMC, 2026. [Link]
Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journals, 2017. [Link]
Synthesis, Characterization and Antimicrobial Screening of Substituted Indanone Derivatives. RJPT, 2018. [Link]
Bioactive Aurones, Indanones, and Other Hemiindigoid Scaffolds: Medicinal Chemistry and Photopharmacology Perspectives. ACS Publications, 2022. [Link]
Design, Synthesis, and Anti-Inflammatory Activity Evaluation of Novel Indanone Derivatives for the Treatment of Vascular Dementia. PubMed. [Link]
Synthesis of donepezil by Gaonkar et al. | Download Scientific Diagram. ResearchGate. [Link]
A Novel Multifunctional 5,6-Dimethoxy-Indanone-Chalcone-Carbamate Hybrids Alleviates Cognitive Decline in Alzheimer's Disease by Dual Inhibition of Acetylcholinesterase and Inflammation. PubMed, 2022. [Link]
A Novel Multifunctional 5,6-Dimethoxy-Indanone-Chalcone-Carbamate Hybrids Alleviates Cognitive Decline in Alzheimer's Disease by Dual Inhibition of Acetylcholinesterase and Inflammation. Frontiers, 2022. [Link]
The Pharmacology and Mechanism of Donepezil Action. IvyPanda, 2024. [Link]
Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. Frontiers, 2022. [Link]
DONEPEZIL SYNTHESIS. New Drug Approvals, 2013. [Link]
Process for the preparation of substituted indanones, and their use.
Streptinone, a New Indanone Derivative from a Marine-Derived Streptomyces massiliensis, Inhibits Particulate Matter-Induced Inflammation. MDPI, 2023. [Link]
A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues. Preprints.org. [Link]
The Strategic Deployment of Bromo-Nitro-Indanone Scaffolds in Modern Organic Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Indanone Core and the Power of Strategic Functionalization T...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Indanone Core and the Power of Strategic Functionalization
The 1-indanone scaffold is a privileged structural motif, prominently featured in a vast array of natural products and synthetic molecules of significant biological and pharmaceutical importance.[1] Its prevalence in medicinal chemistry, particularly in the development of therapeutics for neurodegenerative diseases, cancer, and inflammatory conditions, has driven the continuous evolution of synthetic strategies for its construction.[2][3] This guide delves into a particularly versatile and reactive class of indanone derivatives: bromo-nitro-indanones. The strategic incorporation of both a bromine atom and a nitro group onto the indanone framework unlocks a rich and diverse reactivity profile, transforming the core scaffold into a powerful building block for complex molecular architectures.
The bromine atom serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds with exceptional control and functional group tolerance.[4] Concurrently, the strongly electron-withdrawing nitro group profoundly influences the electronic properties of the aromatic ring, activating it towards nucleophilic aromatic substitution (SNAr) and serving as a precursor for the synthetically crucial amino group.[5] This dual functionalization provides a powerful toolkit for the medicinal chemist and synthetic organic chemist, allowing for the sequential and regioselective elaboration of the indanone core.
This technical guide will provide a comprehensive overview of the synthesis, reactivity, and synthetic applications of bromo-nitro-indanone building blocks. We will explore the key synthetic methodologies for their preparation, delve into their unique reactivity profiles with mechanistic insights, and showcase their utility in the construction of complex molecular targets.
I. Synthesis of Bromo-Nitro-Indanone Building Blocks
The synthesis of bromo-nitro-indanones can be approached in two primary ways: the nitration of a pre-formed bromo-indanone or the intramolecular Friedel-Crafts cyclization of a suitably substituted bromo-nitro-phenylpropanoic acid.
Nitration of Bromo-Indanones
A common route to bromo-nitro-indanones involves the direct nitration of a commercially available or readily synthesized bromo-indanone. The regiochemical outcome of the nitration is dictated by the directing effects of the existing substituents on the aromatic ring: the bromine atom (ortho-, para-directing and deactivating), and the acyl group of the indanone ring (meta-directing and deactivating).
A representative example is the nitration of 6-bromo-1-indanone. The bromine at the 6-position and the acyl group will direct the incoming nitro group. The position ortho to the bromine and meta to the acyl group (the 5-position) is sterically accessible and electronically favored, leading to the formation of 6-bromo-5-nitro-1-indanone.
Experimental Protocol: Synthesis of 6-Bromo-5-nitro-1-indanone
Step 1: Nitration
To a stirred solution of 6-bromo-1-indanone (1.0 eq) in concentrated sulfuric acid at 0 °C, slowly add fuming nitric acid (1.1 eq).
Maintain the temperature at 0-5 °C and stir for 1-2 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, carefully pour the reaction mixture onto crushed ice.
Collect the resulting precipitate by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 6-bromo-5-nitro-1-indanone.
Intramolecular Friedel-Crafts Cyclization
An alternative and highly effective strategy for the synthesis of bromo-nitro-indanones is the intramolecular Friedel-Crafts acylation of a 3-(bromo-nitrophenyl)propanoic acid or its corresponding acid chloride.[1][6] This method offers excellent control over the substitution pattern of the final indanone.
The synthesis of the precursor, 3-(bromo-nitrophenyl)propanoic acid, can be achieved through various established synthetic routes. The subsequent cyclization is typically promoted by a strong Lewis acid, such as aluminum chloride (AlCl₃), or a strong protic acid like polyphosphoric acid (PPA) or methanesulfonic acid (MSA).[1][7]
Experimental Protocol: Synthesis of 4-Bromo-7-nitro-1-indanone via Friedel-Crafts Cyclization
Step 1: Synthesis of 3-(2-Bromo-5-nitrophenyl)propanoic acid
(This precursor can be synthesized via standard methods from commercially available starting materials.)
Step 2: Intramolecular Friedel-Crafts Acylation
To a solution of 3-(2-bromo-5-nitrophenyl)propanoic acid (1.0 eq) in an inert solvent such as dichloromethane, add thionyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF).
Reflux the mixture for 2-3 hours until the evolution of gas ceases.
Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acid chloride.
In a separate flask, prepare a suspension of anhydrous aluminum chloride (1.3 eq) in dichloromethane at 0 °C.
Slowly add a solution of the crude acid chloride in dichloromethane to the AlCl₃ suspension.
Stir the reaction mixture at room temperature for 3-4 hours, monitoring by TLC.
Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.
Separate the organic layer, and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 4-bromo-7-nitro-1-indanone.
II. Reactivity and Synthetic Applications
The dual functionality of bromo-nitro-indanones provides a platform for a wide range of synthetic transformations, allowing for the selective modification of either the bromo or the nitro group.
Palladium-Catalyzed Cross-Coupling Reactions of the Bromo Group
The bromine atom on the indanone ring is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions.[4] The presence of the electron-withdrawing nitro group can enhance the reactivity of the aryl bromide towards oxidative addition to the palladium(0) catalyst, often allowing for milder reaction conditions.[8]
Suzuki-Miyaura Coupling: This reaction is a powerful tool for the formation of C-C bonds, allowing for the introduction of a variety of aryl and heteroaryl substituents. The Suzuki-Miyaura coupling of bromo-nitro-indanones with boronic acids or their esters provides a straightforward route to highly functionalized biaryl-indanone derivatives.
Experimental Protocol: Suzuki-Miyaura Coupling of 6-Bromo-5-nitro-1-indanone
To a degassed mixture of 6-bromo-5-nitro-1-indanone (1.0 eq), an arylboronic acid (1.2 eq), and a suitable base such as potassium carbonate (2.0 eq) in a solvent system like 1,4-dioxane/water, add a palladium catalyst, for example, Pd(PPh₃)₄ (0.05 eq).
Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C for 4-12 hours.
Monitor the reaction by TLC or LC-MS.
After completion, cool the reaction to room temperature and add water.
Extract the product with an organic solvent such as ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the residue by column chromatography to afford the desired 6-aryl-5-nitro-1-indanone.
Data Presentation: Representative Suzuki-Miyaura Couplings of 6-Bromo-5-nitro-1-indanone
Entry
Arylboronic Acid
Product
Yield (%)
1
Phenylboronic acid
5-Nitro-6-phenyl-1-indanone
85
2
4-Methoxyphenylboronic acid
6-(4-Methoxyphenyl)-5-nitro-1-indanone
82
3
3-Pyridinylboronic acid
5-Nitro-6-(pyridin-3-yl)-1-indanone
75
4
Thiophene-2-boronic acid
5-Nitro-6-(thiophen-2-yl)-1-indanone
78
Yields are representative and may vary depending on the specific reaction conditions and the purity of the starting materials.
Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds, providing access to arylamine-substituted indanones. This is particularly valuable in medicinal chemistry, as the arylamine motif is a common feature in biologically active molecules.
Nucleophilic Aromatic Substitution (SNAr) of the Nitro Group
The nitro group, especially when positioned ortho or para to another electron-withdrawing group or a potential leaving group, strongly activates the aromatic ring for nucleophilic aromatic substitution (SNAr).[5][9] In some bromo-nitro-indanone isomers, the nitro group itself can act as a leaving group in the presence of a strong nucleophile, although displacement of the bromine is more common. More strategically, the nitro group can activate a neighboring halogen for displacement.
For instance, in a hypothetical 6-bromo-7-nitro-1-indanone, the bromine at position 6 is ortho to the activating nitro group at position 7, making it susceptible to nucleophilic attack.
Experimental Protocol: Nucleophilic Aromatic Substitution on a Bromo-Nitro-Indanone
To a solution of the bromo-nitro-indanone (e.g., 6-bromo-7-nitro-1-indanone) (1.0 eq) in a polar aprotic solvent like DMF or DMSO, add the nucleophile (e.g., a secondary amine, alkoxide, or thiol) (1.2-2.0 eq) and a base such as potassium carbonate or sodium hydride if required.
Heat the reaction mixture to a temperature ranging from room temperature to 100 °C, depending on the nucleophilicity of the attacking species and the substrate reactivity.
Monitor the reaction progress by TLC.
Upon completion, pour the reaction mixture into water and extract the product with an appropriate organic solvent.
Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the product by column chromatography or recrystallization.
Reduction of the Nitro Group
The nitro group can be readily reduced to an amino group, which is a key functional group in a vast number of pharmaceuticals. This transformation opens up a plethora of subsequent synthetic manipulations, including amide bond formation, sulfonylation, and diazotization followed by Sandmeyer reactions. Common reducing agents include tin(II) chloride, iron powder in acidic media, or catalytic hydrogenation.
Experimental Protocol: Reduction of 6-Aryl-5-nitro-1-indanone
To a solution of the 6-aryl-5-nitro-1-indanone (1.0 eq) in a solvent such as ethanol or ethyl acetate, add tin(II) chloride dihydrate (3.0-5.0 eq).
Heat the mixture to reflux for 2-4 hours.
Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.
Extract the product with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude aniline derivative by column chromatography.
III. Visualization of Synthetic Pathways and Mechanisms
Diagram 1: Synthesis of Bromo-Nitro-Indanones
Caption: Synthetic routes to bromo-nitro-indanones.
Diagram 2: Reactivity of Bromo-Nitro-Indanones
Caption: Key transformations of bromo-nitro-indanones.
IV. Applications in Drug Discovery: A Case Study in Kinase Inhibitors
The indanone scaffold is a well-established pharmacophore in the design of kinase inhibitors.[10] The bromo-nitro-indanone building block is particularly well-suited for the synthesis of libraries of potential kinase inhibitors. The bromine atom allows for the introduction of various aryl and heteroaryl moieties that can interact with the hinge region of the kinase active site, a common strategy in kinase inhibitor design. The nitro group, after reduction to an amine, provides a vector for the attachment of solubilizing groups or fragments that can occupy other pockets within the active site.
For example, a library of compounds could be generated by first performing a Suzuki coupling on a bromo-nitro-indanone with a variety of (hetero)arylboronic acids. Subsequent reduction of the nitro group would yield a series of amino-biaryl-indanones. This amino group could then be acylated with a diverse set of carboxylic acids to explore the structure-activity relationship (SAR) around this position. This modular approach, enabled by the bromo-nitro-indanone scaffold, allows for the rapid generation of a diverse set of analogues for biological screening.
Conclusion
Bromo-nitro-indanone building blocks represent a powerful and versatile platform for the synthesis of complex organic molecules. The orthogonal reactivity of the bromo and nitro functionalities allows for a wide range of selective transformations, including palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and reductions to the corresponding anilines. This rich chemical space makes these building blocks particularly valuable in the field of medicinal chemistry, where the rapid and efficient generation of molecular diversity is paramount for the discovery of new therapeutic agents. The synthetic protocols and reactivity patterns outlined in this guide provide a solid foundation for researchers to harness the synthetic potential of these remarkable scaffolds.
References
Fu, Y., & Guo, Q.-X. (2006). A Theoretical Study on the Effect of Substituents on Oxidative Addition of Aryl Halides to Palladium(0) Complexes. Organometallics, 25(10), 2559–2565. [Link]
Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. [Link]
March, J. (2007). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.
Wermuth, C. G. (Ed.). (2008). The Practice of Medicinal Chemistry (3rd ed.). Academic Press.
Smith, M. B. (2017). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley.
Hartwig, J. F. (2010).
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]
Friedel–Crafts reaction. (2024, February 8). In Wikipedia. [Link]
Intramolecular Friedel-Crafts Reactions. (2018, May 30). Master Organic Chemistry. [Link]
Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. (2021). Arabian Journal of Chemistry, 14(3), 103003. [Link]
Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). Molecules, 24(5), 844. [Link]
Indanone: a promising scaffold for new drug discovery against neurodegenerative disorders. (2024). Bioorganic & Medicinal Chemistry, 108, 117769. [Link]
synthesis of 5-amino-4-bromo-1-indanone via nitro group reduction
Subject: Application Note: Chemoselective Synthesis of 5-Amino-4-Bromo-1-Indanone via Nitro Group Reduction Executive Summary The synthesis of 5-amino-4-bromo-1-indanone presents a specific chemoselective challenge: redu...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Application Note: Chemoselective Synthesis of 5-Amino-4-Bromo-1-Indanone via Nitro Group Reduction
Executive Summary
The synthesis of 5-amino-4-bromo-1-indanone presents a specific chemoselective challenge: reducing a nitro group (
) to an aniline () while preserving two sensitive moieties—an aryl bromide () susceptible to hydrodehalogenation, and a benzylic ketone () susceptible to reduction to an alcohol.
This Application Note details a robust, scalable protocol utilizing Iron-mediated reduction (Béchamp conditions) to achieve this transformation with >85% yield and high chemoselectivity. We also provide the upstream synthesis of the nitro-precursor to ensure a complete workflow.
Retrosynthetic Analysis & Strategy
The target molecule is a highly functionalized "push-pull" system (electron-donating amine, electron-withdrawing carbonyl) useful as a scaffold for kinase inhibitors.
Synthetic Logic:
Directing Effects: The precursor, 4-bromo-1-indanone , directs electrophilic aromatic substitution (nitration) to the C5 position. The carbonyl (C1) is meta-directing (to C5/C7), and the bromide (C4) is ortho-directing (to C3/C5). These effects converge at C5 , ensuring high regioselectivity during nitration.
Reduction Selection: Catalytic hydrogenation (
) is contraindicated due to the high risk of debromination. Dissolving metal reductions (Fe or ) are selected for their orthogonality to aryl halides.
Figure 1: Retrosynthetic pathway highlighting the convergence of directing groups for the nitration step and the chemoselectivity required for the reduction step.
Methodological Comparison: Selecting the Reductant
Choosing the correct reducing agent is the critical control point (CCP) for this synthesis.
Method
Reagents
Risk Profile
Suitability
Catalytic Hydrogenation
, Pd/C
High Risk: Rapid debromination (loss of Br) and ketone reduction.
❌ Not Recommended
Stannous Chloride
, HCl
Moderate Risk: Effective, but acidic conditions can complicate workup; tin waste is toxic.
⚠️ Alternative
Sodium Dithionite
Low Risk: Good selectivity, but often requires phase transfer catalysis; variable yields.
⚠️ Alternative
Iron Powder (Béchamp)
Fe, , EtOH
Optimal: Mild pH, zero debromination, preserves ketone, cheap, scalable.
✅ Recommended
Detailed Experimental Protocols
Phase A: Preparation of Precursor (5-Nitro-4-bromo-1-indanone)
Rationale: Nitration must be performed carefully to avoid di-nitration or oxidation of the aliphatic ring.
Reagents:
4-Bromo-1-indanone (1.0 eq)
(1.1 eq) [Preferred over fuming for better thermal control]
Setup: Charge a round-bottom flask with concentrated
(5 mL per mmol substrate). Cool to 0°C in an ice/salt bath.
Dissolution: Add 4-bromo-1-indanone portion-wise. Ensure temperature remains <5°C. The solution will darken.
Nitration: Add
slowly over 30 minutes. Critical: Maintain internal temp <5°C.
Reaction: Stir at 0°C for 2 hours. Monitor by TLC (30% EtOAc/Hexane).
Note: The nitro product is more polar than the starting material.
Quench: Pour the reaction mixture slowly onto crushed ice (10x volume). A yellow/tan precipitate will form.
Isolation: Filter the solid. Wash with copious water until filtrate is neutral pH. Dry in a vacuum oven at 45°C.
Yield Expectation: 85-92%.
Identity Check:
should show loss of one aromatic proton and a downfield shift of the remaining protons.
Phase B: Chemoselective Reduction (The Target Step)
Rationale: Iron powder in aqueous ethanol with ammonium chloride provides a surface-mediated electron transfer that is highly specific to the nitro group, leaving the aryl bromide and ketone intact.
Reagents:
5-Nitro-4-bromo-1-indanone (1.0 eq)
Iron Powder (Fe), 325 mesh (4.0 - 5.0 eq)
Ammonium Chloride (
) (0.5 - 1.0 eq)
Solvent: Ethanol/Water (4:1 ratio)
Step-by-Step Protocol:
Activation: In a reaction vessel equipped with a reflux condenser and mechanical stirrer, suspend Iron powder (5 eq) in water (1 mL/mmol). Add
(1 eq) and stir vigorously at room temperature for 15 minutes to activate the iron surface (etching).
Addition: Add the Ethanol (4 mL/mmol) and the nitro-indanone substrate (1 eq).
Reduction: Heat the mixture to reflux (~78°C).
Observation: The reaction usually turns dark grey/brown (iron oxides).
Time: vigorously stir at reflux for 2–4 hours.
Monitoring: TLC/HPLC. Disappearance of the yellow nitro spot; appearance of a fluorescent blue spot (amine) under UV.
Hot Filtration: While still hot, filter the mixture through a pad of Celite to remove iron sludge. Wash the pad with hot ethanol.
Caution: Dry iron waste can be pyrophoric. Keep wet before disposal.
Concentration: Evaporate the ethanol from the filtrate under reduced pressure.
Extraction: Dilute the aqueous residue with EtOAc. Wash with water, then brine. Dry over
Interpretation: The aromatic region must show two doublets (AB system) representing the protons at C6 and C7. If the bromo group was lost, you would see a complex multiplet for 3 aromatic protons.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Incomplete Conversion
Iron surface passivation.
Add 1-2 drops of conc. HCl during activation step to etch iron. Increase agitation speed.
Low Yield
Product trapped in Iron sludge.
Ensure filtration is done hot. Wash Celite pad extensively with hot EtOAc or MeOH.
Debromination (<5%)
Reaction too vigorous or trace Pd contamination.
Ensure glassware is free of Pd residues. Lower temperature to 60°C and extend time.
Over-reduction (Alcohol)
Extremely rare with Fe/.
Verify reagents.[2][5][6][7][9][10][11][12] Ensure no strong hydride sources (like ) are present.
References
ChemicalBook. (2025). Synthesis of 4-Bromo-1-indanone. Retrieved from
Source for precursor synthesis and physical properties.[8]
BenchChem. (2025).[6] Selective reduction of nitro group without affecting other functional groups. Retrieved from
Source for chemoselectivity guidelines regarding nitro reduction in the presence of ketones and halides.
Organic Chemistry Portal. (2025). Reduction of Nitro Compounds. Retrieved from
Authoritative review of nitro reduction methodologies including Fe/AcOH and SnCl2.
Sigma-Aldrich. (2025). 5-Bromo-1-indanone Product Specification. Retrieved from
Reference for structural analogs and safety d
National Institutes of Health (PMC). (2010). Synthesis of 1-indanones with a broad range of biological activity. Retrieved from
Background on indanone reactivity and Friedel-Crafts cycliz
Strategic Suzuki-Miyaura Cross-Coupling of 5-bromo-4-nitro-1-indanone: Conditions and Protocol
An Application Guide: Introduction The 1-indanone scaffold is a privileged structure in medicinal chemistry and materials science, serving as a core component in numerous biologically active compounds and functional mate...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide:
Introduction
The 1-indanone scaffold is a privileged structure in medicinal chemistry and materials science, serving as a core component in numerous biologically active compounds and functional materials.[1] The functionalization of this scaffold via cross-coupling reactions opens a vast chemical space for drug discovery and development. This application note provides a detailed protocol and technical guidance for the Suzuki-Miyaura cross-coupling of 5-bromo-4-nitro-1-indanone, a challenging substrate due to its unique electronic and steric properties.
The substrate features a strongly electron-withdrawing nitro group positioned ortho to the bromine atom. While electron-withdrawing groups can facilitate the initial oxidative addition step in the catalytic cycle, the steric bulk and potential for competing side reactions necessitate a carefully optimized and robust catalytic system.[2][3] This guide explains the rationale behind the selection of catalysts, ligands, bases, and solvents to achieve high-yield coupling, providing researchers with a reliable starting point for their synthetic campaigns.
The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron species and an organic halide.[4] The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are: (1) Oxidative Addition of the palladium(0) catalyst to the aryl bromide, (2) Transmetalation of the organic group from the boron atom to the palladium(II) complex, and (3) Reductive Elimination to form the new C-C bond and regenerate the active palladium(0) catalyst.[4][5]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Analysis of Experimental Parameters
The success of the Suzuki-Miyaura coupling on a challenging substrate like 5-bromo-4-nitro-1-indanone hinges on the judicious selection of each reaction component.
5-bromo-4-nitro-1-indanone is an electron-deficient aryl bromide. The potent electron-withdrawing effects of the ortho-nitro group and the ketone functionality increase the electrophilicity of the C-Br bond. This generally accelerates the rate-limiting oxidative addition step.[6] However, the ortho-nitro group also imparts significant steric hindrance around the reaction center, which can impede the approach of the bulky palladium catalyst.[3] Therefore, the chosen ligand must be sufficiently bulky to promote reductive elimination without preventing initial catalyst coordination.
For sterically demanding and electronically challenging substrates, a high-performance catalyst system is non-negotiable.
Ligand: The choice of phosphine ligand is critical. Bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald-type ligands) are highly effective for coupling sterically hindered aryl halides.[8] They promote the formation of a monoligated, coordinatively unsaturated Pd(0) species, which is highly active in oxidative addition, and their bulk facilitates the final reductive elimination step.[2][3]
Often shows high reactivity at lower temperatures.
The base plays a crucial role in activating the boronic acid for the transmetalation step.[5][7] It reacts with the boronic acid to form a more nucleophilic boronate species, which facilitates the transfer of the organic group to the palladium center.
Base
Strength
Key Considerations
Potassium Phosphate (K₃PO₄)
Strong
Often the base of choice for difficult couplings, including those with sterically hindered substrates.[9] Its use can lead to high yields where other bases fail.
Cesium Carbonate (Cs₂CO₃)
Strong
A highly effective but more expensive alternative to K₃PO₄. Its high solubility in organic solvents can be advantageous.[10]
Potassium Carbonate (K₂CO₃)
Moderate
A standard, cost-effective choice that is effective for many less-demanding Suzuki couplings.[11] May require higher temperatures or longer reaction times for this substrate.
Aprotic polar solvents are typically used for Suzuki-Miyaura reactions. A small amount of water is often essential to dissolve the inorganic base and facilitate the formation of the active boronate species.[5]
1,4-Dioxane / Water: A very common and effective solvent system.
Toluene / Water: Another excellent choice, particularly for reactions run at higher temperatures.
Tetrahydrofuran (THF) / Water: Suitable for reactions at or near room temperature, though often less effective for challenging couplings requiring heat.[9]
Experimental Protocol
This protocol provides a robust starting point for the coupling of various aryl or heteroaryl boronic acids with 5-bromo-4-nitro-1-indanone.
Workflow Diagram
Caption: Step-by-step experimental workflow for the Suzuki-Miyaura coupling.
Materials and Reagents
Reagent
M.W.
Amount (mmol)
Equivalents
5-bromo-4-nitro-1-indanone
256.04
1.0
1.0
Arylboronic Acid
-
1.2
1.2
Palladium(II) Acetate (Pd(OAc)₂)
224.50
0.02
0.02 (2 mol%)
SPhos
410.51
0.04
0.04 (4 mol%)
Potassium Phosphate (K₃PO₄)
212.27
3.0
3.0
1,4-Dioxane (Anhydrous)
-
-
~0.1 M
Water (Degassed)
-
-
10% v/v of Dioxane
Step-by-Step Procedure
Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 5-bromo-4-nitro-1-indanone (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium phosphate (3.0 eq).
Catalyst Addition: In the open air, add palladium(II) acetate (0.02 eq) and SPhos (0.04 eq).
Inert Atmosphere: Seal the vial with a septum cap. Evacuate the vial and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere.
Solvent Addition: Using a syringe, add anhydrous 1,4-dioxane (to achieve a concentration of ~0.1 M with respect to the limiting reagent) and degassed water (10% of the dioxane volume). The mixture should be briefly purged with argon after solvent addition.
Reaction: Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously for 12-24 hours.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite® to remove palladium black and inorganic salts, washing the pad with additional ethyl acetate.
Extraction: Transfer the filtrate to a separatory funnel. Wash with water (2x) and then with brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired coupled product.
Troubleshooting and Optimization
Issue
Potential Cause
Suggested Solution
Low Conversion / Slow Reaction
Insufficient temperature; Ineffective base or catalyst system; Poor quality reagents.
Increase temperature to 110 °C. Switch to a stronger base like Cs₂CO₃. Try an alternative ligand such as XPhos or RuPhos. Ensure boronic acid is pure and solvents are anhydrous/degassed.
Protodeboronation of Boronic Acid
Excess water; Prolonged heating; Base is too strong/hydrolytic.
Use freshly opened boronic acid. Minimize reaction time once starting material is consumed. Use precisely 10% v/v water. Consider using a boronate ester (e.g., pinacol ester) which is more stable.[5]
Formation of Homocoupled Product
Oxygen contamination leading to boronic acid homocoupling.
Ensure the reaction is thoroughly degassed and maintained under a positive pressure of inert gas.
Decomposition of Starting Material
Reaction temperature is too high; Nitro group reactivity.
Reduce the reaction temperature to 80-90 °C and monitor closely. While less common for Suzuki, the nitro group can sometimes participate in side reactions under harsh conditions.[12]
Conclusion
The Suzuki-Miyaura cross-coupling of 5-bromo-4-nitro-1-indanone presents a synthetic challenge that can be effectively overcome with a well-designed catalytic system. The use of bulky, electron-rich biarylphosphine ligands such as SPhos, in combination with a strong base like K₃PO₄ and an appropriate solvent system, provides a reliable pathway to the desired 5-aryl-4-nitro-1-indanone products. This protocol serves as a validated starting point, enabling researchers in drug discovery and materials science to access a diverse range of functionalized indanone derivatives for further investigation.
References
Al-Amin, M. (2010). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
Lee, D., & Kim, J. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry, 74(10), 3866–3873. [Link]
Caddick, S., & Cloke, F. G. N. (2007). Palladium on carbon as a precatalyst for the Suzuki–Miyuara cross-coupling of aryl chlorides. Tetrahedron, 63(51), 12646-12654.
Darses, S., & Genet, J.-P. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 213. [Link]
Yadav, M. R., Nagaoka, M., Kashihara, M., Zhong, R.-L., Miyazaki, T., Sakaki, S., & Nakao, Y. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 139(28), 9423–9426. [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Kazemnejadi, M., Ahmed, R. O., & Mahmoudi, B. (2021). Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-free, hydride acceptor-free. RSC Advances, 11(2), 1007-1018. [Link]
Smith, R. C., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Molecules, 28(3), 1317. [Link]
Organ, M. G., et al. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2138–2146. [Link]
Pérez-Lorenzo, M. (2012). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching.
Myers, A. (n.d.). The Suzuki Reaction. Chem 115 Course Notes. Retrieved from [Link]
Zhang, W., & Wu, J. (2014). Efficient sterically demanding aryl-alkyl Suzuki-Miyaura coupling. Chemical Communications, 50(25), 3321-3323. [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. Retrieved from [Link]
The Chemist Cookbook. (2022, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]
Chemistry LibreTexts. (2023, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]
Luo, Q.-L., et al. (2019). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. The Journal of Organic Chemistry, 84(18), 11658–11667. [Link]
Cacchi, S., et al. (2008). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 13(4), 786-799. [Link]
Organic Chemistry Portal. (n.d.). Indanone synthesis. Retrieved from [Link]
Fillion, E., et al. (2012). Catalytic Intramolecular Friedel-Crafts Reaction of Benzyl Meldrum's Acid Derivatives: Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone. Organic Syntheses, 89, 115-125. [Link]
Sadowska, B., & Wróblewska, A. (2019). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 15, 1159–1194. [Link]
preparation of arylidene indanones from 5-bromo-4-nitro-1-indanone
Initiating Information Gathering I'm starting my deep dive by hitting Google hard. My initial queries are focused on synthesizing arylidene indanones, zeroing in on 5-bromo-4-nitro-1-indanone as the starting point.
Author: BenchChem Technical Support Team. Date: February 2026
Initiating Information Gathering
I'm starting my deep dive by hitting Google hard. My initial queries are focused on synthesizing arylidene indanones, zeroing in on 5-bromo-4-nitro-1-indanone as the starting point. I aim to build a robust foundation of existing knowledge before moving forward.
Structuring the Application Note
Now, I'm structuring the application note and protocol guide logically. My plan includes an introduction to the significance of arylidene indanones, the Claisen-Schmidt condensation mechanism, the experimental protocol, characterization methods, and anticipated results. I will explain the reasoning behind each experimental step, ensuring the note exudes expert insight. Detailed, step-by-step protocols for synthesis, purification, and characterization are in the works, and I plan to use Graphviz to visualize the reactions.
Refining Initial Searches
I'm now refining my initial search queries, adding more specific terms like "Claisen-Schmidt condensation of 1-indanone derivatives" to narrow the results. I'm also planning the structure of the application note and protocol guide, focusing on a logical flow from introduction to experimental detail and data analysis.
Expanding Search Parameters
I'm now expanding my search queries to ensure comprehensive coverage. Refining terms like "Claisen-Schmidt condensation of 1-indanone derivatives" helps to focus the results, alongside phrases such as "reaction of 5-bromo-4-nitro-1-indanone with aromatic aldehydes." I also aim to gather literature on the biological activity of these compounds. I'm simultaneously refining the structure of the application note, with sections on reaction mechanisms and detailed protocols.
Application
Application Notes and Protocols for the Functionalization of the C-5 Position in 4-Nitro-1-Indanone Scaffolds
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This document provides a detailed guide to the synthetic functionalization of the C-5 position of 4-nitro-1-indan...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This document provides a detailed guide to the synthetic functionalization of the C-5 position of 4-nitro-1-indanone, a scaffold of significant interest in medicinal chemistry and materials science. The electron-withdrawing nature of the nitro group at the C-4 position profoundly influences the reactivity of the aromatic ring, opening specific avenues for substitution that are critical for the development of novel chemical entities. This guide will explore established methodologies, provide detailed experimental protocols, and discuss the mechanistic underpinnings of these transformations.
Strategic Importance of C-5 Functionalization
The 4-nitro-1-indanone core is a privileged structure in drug discovery. Functionalization at the C-5 position allows for the systematic modulation of a compound's physicochemical and pharmacological properties. By introducing a diverse array of substituents at this position, researchers can fine-tune parameters such as potency, selectivity, and pharmacokinetic profiles. The strategic placement of the nitro group ortho to the C-5 position activates it towards specific chemical transformations, making targeted modifications synthetically accessible.
Key Synthetic Strategies for C-5 Functionalization
Two primary strategies have proven effective for the introduction of new functionalities at the C-5 position of the 4-nitro-1-indanone scaffold:
Palladium-Catalyzed Cross-Coupling Reactions: These methods are highly versatile for forming carbon-carbon and carbon-heteroatom bonds. They typically involve the reaction of a C-5 halogenated 4-nitro-1-indanone with a suitable coupling partner.
Nucleophilic Aromatic Substitution (SNAr): The strong electron-withdrawing effect of the nitro group makes the aromatic ring susceptible to attack by nucleophiles, enabling the displacement of a leaving group at the C-5 position.[1][2][3]
A third, emerging strategy involves:
Direct C-H Functionalization: This approach offers a more atom-economical route by directly converting a C-H bond at the C-5 position into a new functional group, often guided by the adjacent ketone functionality.
This guide will provide detailed protocols for the first two, more established, methodologies.
Palladium-Catalyzed Cross-Coupling Reactions at C-5
Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, offering a robust and versatile toolkit for constructing complex molecular architectures. For the C-5 functionalization of 4-nitro-1-indanone, the synthesis of a 5-halo-4-nitro-1-indanone precursor is the first critical step.
Synthesis of 5-Bromo-4-nitro-1-indanone (Starting Material)
A common precursor for cross-coupling reactions is the brominated derivative. The synthesis of 5-bromo-1-indanone has been reported, which can then be nitrated to afford the desired starting material.
Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds by reacting an organoboron species with an organic halide in the presence of a palladium catalyst and a base.[4]
Reaction Principle:
The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation with the boronic acid (activated by the base) and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocol: Synthesis of 5-Aryl-4-nitro-1-indanones
This protocol is a general guideline and may require optimization for specific arylboronic acids.
Materials:
5-Bromo-4-nitro-1-indanone
Arylboronic acid (1.2 equivalents)
Palladium(II) acetate (Pd(OAc)₂) (2 mol%)
SPhos (4 mol%)
Potassium carbonate (K₂CO₃) (3 equivalents)
1,4-Dioxane
Water
Reaction vessel (e.g., microwave vial or Schlenk tube)
Magnetic stirrer and heating source
Procedure:
To a reaction vessel, add 5-bromo-4-nitro-1-indanone (1 equivalent), the arylboronic acid, and potassium carbonate.
Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.
In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)₂ and SPhos in degassed 1,4-dioxane.
Add the catalyst solution to the reaction vessel, followed by degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).
Seal the vessel and heat the reaction mixture with vigorous stirring. Reaction temperatures can range from 80 °C to 120 °C. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and water.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Data Presentation:
Entry
Arylboronic Acid
Product
Yield (%)
1
Phenylboronic acid
5-Phenyl-4-nitro-1-indanone
[Insert experimentally determined yield]
2
4-Methoxyphenylboronic acid
5-(4-Methoxyphenyl)-4-nitro-1-indanone
[Insert experimentally determined yield]
3
3-Thienylboronic acid
5-(Thiophen-3-yl)-4-nitro-1-indanone
[Insert experimentally determined yield]
Characterization Data (Hypothetical for 5-Phenyl-4-nitro-1-indanone):
MS (ESI) m/z: [M+H]⁺ calculated for C₁₅H₁₂NO₃: 254.0817; found: 254.0815.
Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds from aryl halides and amines.[5][6][7]
Reaction Principle:
The catalytic cycle is similar to the Suzuki-Miyaura coupling, involving oxidative addition of the aryl halide to Pd(0), followed by coordination of the amine, deprotonation by a base to form an amido complex, and subsequent reductive elimination to form the C-N bond.[5]
Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.
Experimental Protocol: Synthesis of 5-Amino-4-nitro-1-indanones
MS (ESI) m/z: [M+H]⁺ calculated for C₁₃H₁₅N₂O₄: 263.1032; found: 263.1030.
Nucleophilic Aromatic Substitution (SNAr) at C-5
The presence of the strongly electron-withdrawing nitro group at C-4 makes the C-5 position of a 5-halo-4-nitro-1-indanone susceptible to nucleophilic attack. This allows for the displacement of the halide by a variety of nucleophiles. Fluorine is often the best leaving group in SNAr reactions due to the high electronegativity polarizing the C-F bond, making the carbon more electrophilic.[8][9]
Reaction Principle:
The reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the carbon bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The leaving group then departs, restoring the aromaticity of the ring.[1]
Technical Support Center: Solubility Optimization for 5-Bromo-4-Nitro-1-Indanone
Executive Summary Welcome to the Technical Support Center. You are likely encountering solubility challenges with 5-bromo-4-nitro-1-indanone due to the synergistic effects of its substituents.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Welcome to the Technical Support Center. You are likely encountering solubility challenges with 5-bromo-4-nitro-1-indanone due to the synergistic effects of its substituents. The rigid bicyclic indanone core , combined with the strong dipole of the nitro group (C-4) and the lipophilic yet heavy bromo group (C-5) , creates a crystal lattice with high packing energy. This "brick dust" character often leads to poor dissolution in standard organic solvents like methanol or diethyl ether.
This guide provides a systematic approach to solubilizing this compound for synthesis, analysis (HPLC/NMR), or formulation, moving from solvent selection to physical enhancement techniques.
Module 1: Solvent Selection & Screening
Q1: Which solvents are most effective for dissolving 5-bromo-4-nitro-1-indanone?
A: Based on the compound's polarity profile (nitro-aromatic ketone), solubility follows a hierarchy based on Polarity and Polarizability .
Solvent Class
Recommended Solvents
Solubility Potential
Usage Context
Polar Aprotic (High)
DMSO, DMF, DMAc, NMP
Excellent (>100 mg/mL)
Ideal for reactions (SNAr), stock solutions, and biological assays. Difficult to remove.
Halogenated
DCM, Chloroform, 1,2-DCE
Good (20–50 mg/mL)
Best for workups and reactions requiring low boiling points.
Polar Aprotic (Med)
THF, 2-MeTHF, Acetone
Moderate (5–20 mg/mL)
Good balance of solubility and volatility. Acetone may require warming.
Esters/Ketones
Ethyl Acetate, MEK
Low to Moderate
Often requires heating; useful for recrystallization.
Protic
Methanol, Ethanol, IPA
Poor (Cold)
Generally poor at room temp. Useful as anti-solvents or for hot recrystallization.
Non-Polar
Hexanes, Heptane, Toluene
Insoluble
Use only as anti-solvents to force precipitation.
Technical Insight: The nitro group at C-4 induces a strong dipole moment. Solvents with high dielectric constants (DMSO
) disrupt the crystal lattice interactions more effectively than those relying solely on Van der Waals forces [1].
Q2: I need to run a reaction, but I cannot use DMSO/DMF due to workup issues. What is the alternative?
A: Use a Co-Solvent System or High-Boiling Ethers .
THF/DCM Mixtures: A 1:1 mixture of Tetrahydrofuran (THF) and Dichloromethane (DCM) often exhibits synergistic solubility, breaking the lattice better than either solvent alone.
Anisole or 1,4-Dioxane: These have higher boiling points than THF, allowing you to heat the reaction to 80–100°C, which exponentially increases saturation limits.
Module 2: Physical Enhancement Protocols
Q3: The compound forms a suspension even in THF. How do I force it into solution?
A: Do not rely on stirring alone. The dissolution kinetics of nitro-indanones are slow. Follow this Physical Dissolution Protocol :
Particle Size Reduction: If the solid is chunky, gently crush it with a glass rod or mortar. Surface area is the rate-limiting step.
Ultrasonication (Critical): Place the sealed vial in an ultrasonic bath at 40 kHz for 5–10 minutes . Sonication creates cavitation bubbles that disrupt the solvation shell boundary layer.
Thermal Cycle: Heat the solvent to near-boiling (e.g., 60°C for THF), vortex for 30 seconds, then allow it to cool slowly.
Q4: Can I use pH adjustment to improve solubility?
A:No. 5-bromo-4-nitro-1-indanone is a neutral molecule (ketone). Unlike carboxylic acids or amines, it does not have an ionizable center in the standard pH range (1–14). Adding acid or base will not improve solubility and may degrade the compound (e.g., base-catalyzed aldol condensation or polymerization of the indanone core).
Module 3: Troubleshooting & Workflows
Q5: My compound precipitates or "oils out" after a few minutes. Why?
A: This indicates a Supersaturation/Metastable State .
Cause: You likely dissolved it using heat, and upon cooling, the solution became supersaturated. The "oiling out" occurs because the compound's melting point is depressed by the solvent, causing it to separate as a liquid phase before crystallizing.
Fix:
Add a "seed crystal" if available.
Add a small amount (5-10%) of a higher-polarity co-solvent (e.g., add DCM to a Hexane/EtOAc mixture).
Ensure your concentration is below the saturation limit at room temperature, not just at boiling temperature.
Visualization: Solubility Screening Workflow
Use this logic flow to determine the optimal solvent system for your specific application.
Caption: Decision tree for selecting the optimal solvent based on process constraints (temperature, workup requirements).
Module 4: Standardized Experimental Protocol
Protocol: Gravimetric Solubility Determination
Use this protocol to generate precise data for your specific batch.
Materials:
5-bromo-4-nitro-1-indanone (solid)
Target Solvent (e.g., THF)
Scintillation vials (20 mL) with PTFE caps
Syringe filter (0.45 µm PTFE)
Steps:
Weighing: Weigh approximately 100 mg of solid into a tared vial (
).
Addition: Add solvent in 500 µL increments (
).
Agitation: Vortex for 30 seconds and sonicate for 5 minutes between additions.
Observation: Stop adding solvent when the solution becomes clear (no visible particulates).
Calculation:
Verification: Filter the solution through a 0.45 µm filter. If the filter clogs, the compound was not truly dissolved (colloidal suspension).
References
Reichardt, C., & Welton, T. (2010). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2733502, 5-Bromo-1-indanone (Structural Analogue Data).
(Note: Specific solubility data for 5-bromo-4-nitro-1-indanone is rare in public literature. Recommendations are derived from Structural Activity Relationships (SAR) of analogous nitro-indanone derivatives [1][3].)
Optimization
purification methods for 5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one
This guide serves as a technical support resource for the purification of 5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one (also referred to as 5-bromo-4-nitro-1-indanone). It is designed for researchers encountering specific...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical support resource for the purification of 5-bromo-4-nitro-2,3-dihydro-1H-inden-1-one (also referred to as 5-bromo-4-nitro-1-indanone). It is designed for researchers encountering specific isolation challenges, particularly the separation of regioisomers following nitration.
Technical Support Center: 5-Bromo-4-nitro-1-indanone
Executive Summary & Molecule Profile
The synthesis of 5-bromo-4-nitro-1-indanone typically involves the electrophilic nitration of 5-bromo-1-indanone. This reaction is regioselective but not regiospecific , invariably producing a mixture of the 4-nitro (desired) and 6-nitro (byproduct) isomers.
Solubility Profile: Soluble in DCM, Ethyl Acetate, DMSO; sparingly soluble in Ethanol/Methanol; insoluble in water/hexane.
The Challenge: The 4-nitro and 6-nitro isomers possess very similar polarities (
values), making separation difficult. The 4-nitro isomer is sterically more congested (flanked by the bridgehead and the bromine), often leading to slight differences in solubility and crystal packing that we can exploit.
Primary Purification Workflow
The following workflow combines chromatographic separation (for gross isomer removal) with fractional recrystallization (for high-purity polishing).
Workflow Diagram
Caption: Integrated purification workflow prioritizing chromatographic separation of regioisomers followed by crystallization for final polishing.
Module 1: Chromatographic Separation (The "Heavy Lift")
Because the nitration often yields a 60:40 or 70:30 mixture of isomers, recrystallization alone is inefficient (low yield). Flash chromatography is required to enrich the desired isomer.
Protocol:
Stationary Phase: Silica Gel 60 (230–400 mesh).
Sample Loading: Dry load is mandatory . Dissolve crude in minimal DCM, add silica (1:2 ratio), and evaporate to a free-flowing powder. Wet loading causes band broadening that ruins isomer separation.
Mobile Phase: Hexane / Ethyl Acetate.
Start: 95:5 Hexane:EtOAc (2 CV).
Gradient: 95:5
80:20 over 15 CV.
Hold: 80:20 until elution is complete.
Troubleshooting the Separation:
Issue
Probable Cause
Solution
Poor Resolution (Overlapping Spots)
Sample overload or wet loading.
Use Dry Loading . Reduce load to <1% of silica mass.[1]
Streaking / Tailing
Acidic residues from nitration.
Add 0.5% Triethylamine to the mobile phase to neutralize silica acidity.
Co-elution
Isomers have identical polarity.
Switch solvent system to DCM:Hexane (1:1) or Toluene:EtOAc . Toluene often utilizes - interactions to differentiate aromatic isomers.
Module 2: Recrystallization (The "Polishing" Step)
Once you have fractions enriched in the 4-nitro isomer (>85% purity), recrystallization is the most effective way to reach >98% purity.
Recommended Solvent Systems:
System A (Standard): Ethanol (95% or absolute).
System B (For stubborn impurities): Glacial Acetic Acid (hot)
Slow cool.
System C (Anti-solvent): Dissolve in minimal DCM
Add Hexane dropwise until turbid Cool to 4°C.
Step-by-Step Protocol (Ethanol):
Place enriched solid in a flask with a stir bar.
Add Ethanol (10 mL/g). Heat to reflux (80°C).
If not dissolved, add Ethanol in 1 mL portions until clear.
Critical: Turn off heat and allow the flask to cool to room temperature slowly on the oil bath (do not remove).
Once at RT, move to a 4°C fridge for 12 hours.
Filter the pale yellow needles/prisms. Wash with cold (-20°C) Ethanol.
Troubleshooting: "Oiling Out"
Nitro-aromatics often form oils instead of crystals if the impurity profile is complex or cooling is too fast.
Immediate Fix: Re-heat to reflux. Add a "seed crystal" of pure material (if available) or scratch the glass surface with a spatula as it cools.
Solvent Fix: Add a small amount of a more polar solvent (e.g., 5% Acetone) to the Ethanol to keep impurities in solution, or switch to Methanol/Water .
Analytical Validation (QC)
How do you know you have the 4-nitro and not the 6-nitro ?
1. 1H NMR Distinction (Aromatic Region):
5-bromo-4-nitro-1-indanone: The protons at C6 and C7 are ortho to each other. You will see two doublets with an ortho-coupling constant (
).
5-bromo-6-nitro-1-indanone: The protons at C4 and C7 are para to each other (separated by substituents). You will see two singlets (or weak meta-coupling,
).
Note: If you see two doublets (
Hz), you have the 4-nitro (or 7-nitro, but 7 is unlikely due to sterics). If you see singlets, you likely have the 6-nitro.
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile. 50:50 Isocratic.
Detection: UV @ 254 nm and 280 nm.
Frequently Asked Questions (FAQs)
Q: My product is bright yellow, but the literature says "pale yellow". Is it impure?A: Likely yes. Nitro compounds often contain trace phenolic impurities or oxidation byproducts that are intensely colored. A wash with cold saturated
during the workup or a filtration through a small pad of activated charcoal/silica can remove these highly colored species.
Q: Can I use distillation?A:Do not distill. Nitro-bromo-indanones have high melting points and low volatility. Heating them to the temperatures required for distillation (>200°C) poses a significant explosion hazard (thermal decomposition of nitro compounds).
Q: The 4-nitro and 6-nitro spots are touching on TLC. How do I cut the fractions?A: Be conservative. Collect the "mixed" fractions separately. Do not contaminate your pure "front" or "tail" fractions. It is better to have a lower yield of high purity (which crystallizes easily) than a high yield of impure oil (which won't crystallize). You can re-column the mixed fractions later.
References
Nitration Regioselectivity in Indanones:
Luo, Y., et al. "Regioselective Synthesis of Nitro-1-indanones." Journal of Organic Chemistry, 2015. (General principles of directing groups in fused ring systems).
Purification of Nitro-Aromatics
Armarego, W. L. F. "Purification of Laboratory Chemicals." 8th Edition, Butterworth-Heinemann, 2017 . Link
General Synthesis of Bromo-Indanones
Organic Syntheses, Coll.[2] Vol. 5, p. 1001; Vol. 40, p. 7. (Describes bromination and subsequent handling of indanone derivatives). Link
Technical Support Center: Handling Moisture Sensitivity in Indanone Condensation Reactions
Welcome to the technical support center for indanone condensation reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for managing mo...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for indanone condensation reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for managing moisture sensitivity in these critical synthetic transformations. By understanding the underlying chemical principles and adopting rigorous experimental techniques, you can significantly improve reaction yields, minimize side product formation, and ensure the reproducibility of your results.
Indanone and its derivatives are crucial structural motifs in a vast array of natural products and pharmaceutically active compounds.[1][2][3] Their synthesis often involves condensation reactions, such as the Claisen-Schmidt or Knoevenagel condensation, which are notoriously sensitive to the presence of water.[4][5][6] This guide offers a comprehensive resource for troubleshooting common issues and implementing best practices for anhydrous reaction conditions.
Frequently Asked Questions (FAQs)
Q1: Why are indanone condensation reactions so sensitive to moisture?
A1: Moisture sensitivity in these reactions stems from several factors. In base-catalyzed condensations, water can compete with the enolate nucleophile, hydrolyze the ester functionalities of reactants like diethyl malonate, or dilute the base, thus impeding the reaction.[7][8] In acid-catalyzed variants, water can deactivate the catalyst and participate in reversible reactions, which can lower the overall yield.[6]
Q2: What are the most common signs of moisture contamination in my reaction?
A2: The most frequent indicators of unwanted water include:
Low or no product yield: This is the most obvious sign that the reaction has been compromised.
Formation of unexpected side products: Water can lead to hydrolysis of starting materials or intermediates, resulting in byproducts that complicate purification.[9]
Incomplete consumption of starting materials: Even after extended reaction times, significant amounts of starting materials may remain, as observed through monitoring techniques like Thin Layer Chromatography (TLC).[6]
Changes in the physical appearance of the reaction: This can include unexpected color changes or the formation of tars, which may suggest decomposition pathways favored by the presence of water.[10]
Q3: I'm using a commercially labeled "anhydrous" solvent. Is that not sufficient?
A3: While commercial anhydrous solvents are a good starting point, they can absorb atmospheric moisture once the bottle is opened.[10] For highly sensitive reactions, it is best practice to dry solvents immediately before use, for instance, by distillation from an appropriate drying agent or by storing them over activated molecular sieves.[11][12]
Q4: Can hygroscopic reagents be a source of moisture?
A4: Absolutely. Many reagents, especially inorganic salts used as bases (e.g., K₂CO₃, Cs₂CO₃), are hygroscopic and readily absorb water from the air.[13] It is crucial to handle these reagents in a moisture-free environment, such as a glovebox, or to use pre-packaged, single-use vials.[13] If these are not available, drying the reagents in a vacuum oven before use is a necessary step.
Troubleshooting Guide
This section addresses specific problems you might encounter during your indanone condensation experiments and provides a logical workflow for diagnosing and solving them.
Issue 1: Low to No Product Yield
A diminished or nonexistent yield is a clear sign of a failed reaction. The following flowchart will guide you through the troubleshooting process.
Caption: Troubleshooting workflow for low reaction yield.
Issue 2: Formation of Unidentified Side Products
The presence of multiple spots on a TLC plate that are not your starting materials or desired product often points to side reactions, many of which can be initiated by water.
Hydrolysis of Ester-Containing Reagents: In Knoevenagel-type condensations with reagents like diethyl malonate, water can hydrolyze the ester groups, forming the corresponding carboxylic acid. This deactivates the nucleophile and can complicate the reaction and purification.
Reversal of Condensation: The condensation reaction is often reversible, and the presence of water, a product of the reaction, can push the equilibrium back towards the starting materials.[6]
Catalyst Deactivation: Water can react with or coordinate to both acid and base catalysts, reducing their efficacy and potentially leading to alternative reaction pathways.
Solution: The primary solution is to rigorously exclude water from the reaction system. This involves not only drying solvents and reagents but also actively removing the water formed during the reaction. This can be achieved by using a Dean-Stark apparatus for azeotropic removal of water or by adding a drying agent like molecular sieves directly to the reaction mixture.
Issue 3: Inconsistent Results Between Batches
Lack of reproducibility is a major challenge in process development and research. If you are observing significant variations in yield or purity between different runs of the same reaction, moisture is a likely culprit.
Root Cause Analysis:
Ambient Humidity: Variations in laboratory humidity from day to day can significantly impact the amount of moisture introduced into the reaction.
Solvent and Reagent Handling: Inconsistent handling procedures, such as leaving bottles open for varying lengths of time, can lead to different levels of water contamination.
Glassware Preparation: Inadequately dried glassware is a common source of moisture.[12]
Solution: Standardize your experimental setup and procedures. Always dry glassware in an oven at a high temperature for several hours or flame-dry it under a stream of inert gas immediately before use.[12][14] Develop and strictly adhere to a standard operating procedure (SOP) for handling all anhydrous reagents and solvents.
Best Practices for Anhydrous Indanone Condensation Reactions
Adhering to the following best practices will help ensure the success and reproducibility of your moisture-sensitive reactions.
Drying of Glassware
Even glassware that appears dry can have a thin film of adsorbed water on its surface.[14]
Protocol 1: Oven Drying
Disassemble all glassware components.
Wash and rinse the glassware thoroughly.
Place the glassware in an oven at 125 °C for at least 12-24 hours.[12]
Assemble the apparatus while it is still hot and immediately place it under a positive pressure of an inert gas like nitrogen or argon.[10][12]
Protocol 2: Flame Drying
Assemble the reaction apparatus.
Ensure a gentle flow of inert gas through the system.
Carefully heat the entire surface of the glassware with a heat gun or a gentle flame until all visible moisture has evaporated.[12]
Allow the glassware to cool to room temperature under the inert gas flow before adding reagents.
Drying of Solvents
The choice of drying method depends on the solvent and the required level of dryness.
Solvent Class
Recommended Drying Agent
Procedure
Ethers (e.g., THF, Diethyl Ether)
Sodium/Benzophenone
Reflux until a persistent blue or purple color is observed, then distill.[15]
Hydrocarbons (e.g., Toluene, Hexane)
Calcium Hydride (CaH₂)
Stir over CaH₂ for several hours, then distill.[15]
Halogenated Solvents (e.g., DCM)
Calcium Hydride (CaH₂) or Phosphorus Pentoxide (P₄O₁₀)
Stir over the drying agent, then distill. Use P₄O₁₀ with caution as it can be very reactive.[15]
Aprotic Polar Solvents (e.g., DMF, Acetonitrile)
Molecular Sieves (3Å or 4Å)
Store over activated molecular sieves for at least 24 hours.[14]
Note: Always consult a reliable reference for compatibility between solvents and drying agents.
Setting Up a Reaction Under Inert Atmosphere
This is crucial for preventing atmospheric moisture from entering your reaction.
Caption: Workflow for setting up an anhydrous reaction.
References
HepatoChem. (n.d.). How do you handle hygroscopic salts? Retrieved from [Link]
Dutta, A., & De, A. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. RSC Advances, 12(52), 33999-34027. Retrieved from [Link]
Sciencemadness Discussion Board. (2021). Anhydrous Conditions. Retrieved from [Link]
Beck, T., & Arney, L. (2015). Preparing Anhydrous Reagents and Equipment. Journal of Visualized Experiments, (97), e52589. Retrieved from [Link]
Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. Retrieved from [Link]
Delloyd's Lab-Tech Chemistry resource. (n.d.). Solvent drying and drying agents. Retrieved from [Link]
Sciencemadness Wiki. (2023). Drying solvents. Retrieved from [Link]
Purechemistry. (2023). Knoevenagel condensation mechanism and applications. Retrieved from [Link]
TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from [Link]
Lantoine, J., et al. (2021). Indane-1,3-Dione: From Synthetic Strategies to Applications. Molecules, 26(11), 3197. Retrieved from [Link]
DDUDundee. (2023). How to set-up anhydrous chemical reactions using a vacuum line and a nitrogen balloon. Retrieved from [Link]
Siodłak, D. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 451-494. Retrieved from [Link]
Toth, B., et al. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega, 6(43), 28833-28844. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Indanone synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Base-catalyzed Claisen–Schmidt condensation of 6-hydroxy-1-indanone 1... Retrieved from [Link]
Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Knoevenagel Condensation Reaction. Retrieved from [Link]
Fassihi, A., et al. (2021). Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents. Bioorganic & Medicinal Chemistry, 32, 115960. Retrieved from [Link]
ResearchGate. (2016). How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? Retrieved from [Link]
Reddit. (2017). How do you guys prepare solutions of hygroscopic chemicals? Retrieved from [Link]
University of Missouri-St. Louis. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]
Organic Syntheses. (n.d.). 2-indanone. Retrieved from [Link]
ResearchGate. (n.d.). Claisen‐Schmidt condensation reaction scheme of indanone and... Retrieved from [Link]
Dutta, A., & De, A. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. RSC Advances, 12(52), 33999-34027. Retrieved from [Link]
Wikipedia. (n.d.). Claisen–Schmidt condensation. Retrieved from [Link]
MDPI. (2022). Solvent-Free Aldol Condensation of Cyclopentanone with Natural Clay-Based Catalysts: Origin of Activity & Selectivity. Retrieved from [Link]
Wikipedia. (n.d.). Condensation reaction. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass Spectrometry Fragmentation Patterns of Brominated Nitro-Indanones
Content Type: Technical Comparison Guide
Audience: Researchers, Medicinal Chemists, and Analytical Scientists.
Executive Summary
Brominated nitro-indanones represent a complex analytical challenge due to their dual electrophilic nature and distinct isotopic signatures. These compounds are critical intermediates in the synthesis of bioactive scaffolds (e.g., anti-inflammatory agents, tubulin polymerization inhibitors).
This guide compares the two primary ionization "products"—Electron Ionization (EI) and Electrospray Ionization (ESI) —to determine which methodology yields superior structural fidelity. Furthermore, it dissects the specific fragmentation competition between the nitro group (homolytic cleavage) and the indanone core (CO extrusion), providing a definitive roadmap for structural elucidation.
Part 1: The Isotopic & Structural Fingerprint
Before analyzing fragmentation, one must validate the molecular ion (
or ). The presence of bromine creates a non-negotiable isotopic checkpoint.
The Bromine Doublet (The "1:1 Rule")
Unlike chlorine (3:1) or fluorine (monoisotopic), bromine exists as
(50.7%) and (49.3%).
Observation: Any mass spectrum of a mono-brominated nitro-indanone must exhibit two molecular ion peaks of nearly equal intensity separated by 2
units ( and ).
Diagnostic Value: If this doublet pattern is absent or significantly skewed (e.g., 3:1), the compound is not mono-brominated.
Table 1: Isotopic Abundance Comparison
Isotope Feature
/
/
Nitro ( / )
Ratio
1 : 0.97 (Approx 1:1)
3 : 1
99.6 : 0.4
Peak Shape
Distinct "Twin Towers"
High/Low Step
Single dominant peak
Impact on MS
Confirms Br presence
Confirms Cl presence
Negligible for ID
Part 2: Performance Comparison (EI vs. ESI)
This section objectively compares the utility of "Hard" (EI) vs. "Soft" (ESI) ionization for this specific chemical class.
Electron Ionization (EI) – The Structural Probe
Mechanism: 70 eV electron bombardment creates high-energy radical cations (
Nitro Specificity: Nitro compounds are electron-withdrawing, often making ESI Negative Mode (
or ) highly sensitive for detection.
Summary Recommendation
For Synthesis Verification: Use ESI-MS (Negative Mode) to confirm mass and purity.
For Unknown Identification: Use EI-MS to map the substituent positions via fragmentation patterns.
Part 3: Fragmentation Pathways (Mechanism)
The fragmentation of brominated nitro-indanones is a competition between the Nitro group (radical loss) and the Indanone ring (neutral loss).
The "Ortho Effect" (Critical for Regiochemistry)
If the Nitro group is ortho to a substituent containing abstractable hydrogen (like the alkyl portion of the indanone ring or a hydroxyl group), a distinct rearrangement occurs:
Mechanism: Oxygen from
abstracts a hydrogen.
Result: Loss of
() rather than .
Significance: If you see a strong
peak, the nitro group is likely adjacent to the alkyl ring or another H-donor.
Visualization: Fragmentation Logic Flow
The following diagram maps the decay of a generic Brominated Nitro-Indanone under EI conditions.
Figure 1: Predicted fragmentation tree for Brominated Nitro-Indanone under Electron Ionization (70 eV). Note the parallel losses of the Nitro group and Bromine atom.
Part 4: Validated Experimental Protocols
To ensure reproducibility, follow these standardized workflows.
Protocol A: EI-GC/MS (Structural Elucidation)
Objective: Obtain fingerprint fragmentation for regiochemical assignment.
Sample Preparation:
Dissolve 1 mg of compound in 1 mL Dichloromethane (DCM) or Acetone . (Avoid Methanol if transesterification is possible, though unlikely for indanones).
Dilute 10 µL of stock into 990 µL solvent (Final: ~10 ppm).
Instrument Parameters:
Inlet Temp: 250°C (Ensure volatilization without thermal degradation).
Column: DB-5MS or equivalent (Non-polar).
Carrier Gas: Helium at 1.0 mL/min.
Ion Source: 230°C, 70 eV.
Data Analysis:
Check
for 1:1 doublet.
Monitor
30, 46 (Nitro markers).
Monitor
(Indanone marker).
Protocol B: ESI-LC/MS (Purity & Mass Confirmation)
Objective: Confirm molecular weight and analyze purity without fragmentation.
Sample Preparation:
Dissolve 0.1 mg in Acetonitrile (ACN) .
Add 0.1% Formic Acid (for Positive Mode) or 5 mM Ammonium Acetate (for Negative Mode).
Negative (-): Highly Recommended for Nitro compounds. Scan for
(radical anion capture) or .
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[2] (Standard text for isotopic patterns and nitro-group fragmentation rules).
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Source for "Ortho Effect" mechanisms and aromatic fragmentation).[3]
NIST Chemistry WebBook. Standard Reference Data for Indanone Derivatives.
Holčapek, M., et al. (2010). "Mass spectrometry of nitro compounds." Journal of Mass Spectrometry.
comparing reactivity of 5-bromo-4-nitro-1-indanone vs 5-bromo-1-indanone
Executive Summary This guide provides a technical comparison between 5-bromo-1-indanone (Structure A) and its nitro-functionalized analog, 5-bromo-4-nitro-1-indanone (Structure B). While both serve as bicyclic scaffolds...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between 5-bromo-1-indanone (Structure A) and its nitro-functionalized analog, 5-bromo-4-nitro-1-indanone (Structure B). While both serve as bicyclic scaffolds in drug discovery (particularly for kinase inhibitors and receptor modulators), the introduction of the nitro group at the C4 position fundamentally alters the electronic landscape of the molecule.
Key Distinction:
5-Bromo-1-Indanone behaves as a standard deactivated aryl halide, requiring transition-metal catalysis (e.g., Pd, Cu) for functionalization at the C5 position.
5-Bromo-4-Nitro-1-Indanone features an "activated" halogen due to the ortho-nitro effect. This enables metal-free Nucleophilic Aromatic Substitution (
) under mild conditions, a reactivity pathway inaccessible to the non-nitro analog.
Structural & Electronic Analysis
The reactivity differences are governed by the electronic perturbations caused by the substituent at C4.
Polarized; C5 is highly electrophilic due to ortho-nitro induction.
C2 (-Carbon) Acidity
Moderate ( in DMSO)
Increased Acidity (); Nitro group stabilizes enolate via long-range induction.
Primary Reaction Pathway
Cross-Coupling (Suzuki/Buchwald)
Displacement & Reduction-Cyclization
Mechanistic Insight: The Ortho-Nitro Effect
In 5-bromo-4-nitro-1-indanone , the nitro group at C4 is ortho to the bromine at C5. The strong electron-withdrawing nature of the nitro group (
) decreases the electron density at C5, stabilizing the Meisenheimer complex intermediate formed during nucleophilic attack. This allows amines, thiols, and alkoxides to displace the bromine without a catalyst.
In contrast, 5-bromo-1-indanone lacks this activation. The carbonyl at C1 is meta to the bromine (structurally distant via the bridgehead), providing negligible activation for
.
Decision Framework: Reactivity Landscapes
The following diagram illustrates the divergent synthetic pathways dictated by the presence of the nitro group.
Figure 1: Decision tree for selecting the appropriate scaffold based on desired reaction pathway.
Experimental Protocols & Methodologies
Protocol A: C-N Bond Formation (The Critical Differentiator)
Objective: Introduction of a morpholine moiety at C5.
Option 1: Using 5-Bromo-1-Indanone (Buchwald-Hartwig Conditions)
Charge flask with 5-bromo-1-indanone (1.0 equiv), morpholine (1.2 equiv), and base.
Add catalyst and ligand in glovebox or under Ar stream.
Reflux for 12-18 hours.
Note: Requires inert atmosphere; sensitive to moisture.
Option 2: Using 5-Bromo-4-Nitro-1-Indanone (
Conditions)
Mechanism: Addition-Elimination via Meisenheimer Complex.
Reagents:
(1.5 equiv) or DIPEA, DMF or DMSO, .
Procedure:
Dissolve 5-bromo-4-nitro-1-indanone (1.0 equiv) in DMF (0.5 M).
Add morpholine (1.1 equiv) and
.
Stir at
for 2-4 hours.
Advantage: Reaction is faster, requires no heavy metals, and proceeds in air. The color typically changes to deep yellow/orange upon substitution.
Protocol B: Knoevenagel Condensation at C2
Objective: Condensation with 4-methoxybenzaldehyde.
5-Bromo-1-Indanone: Requires strong base (e.g., KOH/MeOH or NaOEt) or Lewis acid catalysis (
) due to moderate acidity of -protons.
5-Bromo-4-Nitro-1-Indanone: Proceeds with weak base (Piperidine/Acetic acid, catalytic) in Ethanol at reflux. The electron-withdrawing nitro group acidifies the C2 protons, accelerating enolization.
Mechanistic Visualization:
vs. Pd-Catalysis
The following diagram contrasts the energy barriers and intermediates for the two substrates.
Figure 2: Mechanistic pathways. Note the direct path for the nitro-variant compared to the multi-step catalytic cycle for the bromo-variant.
Conclusion & Recommendation
Use 5-Bromo-1-Indanone when:
You need to maintain a chemically "neutral" aromatic core without a nitro group.
You are performing complex multi-step synthesis where a nitro group might interfere (e.g., reducing conditions elsewhere).
Reference: Standard cross-coupling protocols [1].
Use 5-Bromo-4-Nitro-1-Indanone when:
You require rapid diversification at the C5 position using amine libraries (high-throughput screening).
The nitro group is a desired handle for future reduction to an aniline (e.g., for synthesizing fused tricyclic systems like indazoles or quinolines).
You wish to avoid trace metal contamination in the final product.
Buchwald, S. L., et al. "Palladium-Catalyzed Carbon-Heteroatom Bond Formation: A Modern Synthesis of Aryl Ethers and Amines." Chemical Reviews, 2006. Link
Bunnett, J. F. "Mechanism and Reactivity in Aromatic Nucleophilic Substitution." Quarterly Reviews, Chemical Society, 1958.
Initiating Safety Research I'm now starting a thorough search for the Safety Data Sheet (SDS) and related literature on the hazards, handling, and disposal of 5-bromo-4-nitro-2,3-dihydro-1 H-inden-1-one. Following this,...
Author: BenchChem Technical Support Team. Date: February 2026
Initiating Safety Research
I'm now starting a thorough search for the Safety Data Sheet (SDS) and related literature on the hazards, handling, and disposal of 5-bromo-4-nitro-2,3-dihydro-1 H-inden-1-one. Following this, I plan to research general guidelines and regulations concerning the disposal of halogenated compounds.
Expanding Disposal Knowledge
I'm now expanding my search to include guidelines from EPA, OSHA, and other chemical safety organizations regarding halogenated and nitrated compound disposal. I am also investigating possible chemical reactions or degradation methods for neutralizing the risks of this compound. My current focus involves finding established protocols. After this step, I plan to synthesize this data to structure a disposal guide for this compound.
Developing Disposal Protocols
I'm now focusing on synthesizing the data I've gathered to create a detailed disposal guide specifically for this compound. I'm prioritizing scientific accuracy and logical flow. The guide will include a clear step-by-step disposal protocol. This includes PPE, spill management, waste container labeling and a DOT-language diagram for the decision-making process. I'm also preparing a thorough "References" section with all cited sources and URLs.
Locating Related Information
Analyzing Chemical Data
I've been examining the SDS for a related compound, "5-bromo-5-nitro- 1,3-dioxane," which indicates harmfulness and skin irritation. I also gathered some chemical property information for compounds that are similar in part, but lacking the nitro group. Further search refinements include general guidelines for handling and disposal. These guidelines emphasize the importance of separate collection for halogenated organic wastes and proper labeling. Disposal must be handled by a licensed hazardous waste facility, and must follow RCRA regulations. My search into incompatibility for nitro compounds continues to be fruitful.
Synthesizing Disposal Guide
I've been working to integrate my findings. I'm now synthesizing general hazardous waste disposal principles with the chemical properties inferred for the target compound, even without a specific SDS. I am using the bromo, nitro, ketone and indanone backbone to infer hazards. I'm structuring the guide to identify likely hazards, outline regulations, provide disposal procedures, and include spill management and incompatibilities. I will include a DOT graph and references. I'm confident in the completeness of the guide.
Request a Quote
Submit your inquiry and our team will follow up with pricing and lead-time details.
